3-cyanopyrrolidine-3-carboxylic acid hydrochloride
Description
Molecular Structure Analysis
The molecular formula of 3-cyanopyrrolidine-3-carboxylic acid hydrochloride is C6H9ClN2O2. It contains a pyrrolidine ring, which is a five-membered ring with nitrogen as one of the members. The pyrrolidine ring is widely used by medicinal chemists to obtain compounds for the treatment of human diseases .Physical And Chemical Properties Analysis
The physical and chemical properties of 3-cyanopyrrolidine-3-carboxylic acid hydrochloride include a molecular weight of 176.6. Carboxylic acids, which include this compound, are known to exhibit strong hydrogen bonding between molecules, leading to high boiling points compared to other substances of comparable molar mass .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-cyanopyrrolidine-3-carboxylic acid hydrochloride involves the reaction of 3-pyrrolidinone with malononitrile followed by hydrolysis and acidification to obtain the final product.", "Starting Materials": [ "3-pyrrolidinone", "malononitrile", "hydrochloric acid", "sodium hydroxide", "ethanol", "water" ], "Reaction": [ "Step 1: Dissolve 3-pyrrolidinone (1.0 g) and malononitrile (1.2 g) in ethanol (20 mL) and add sodium hydroxide (0.5 g).", "Step 2: Heat the mixture at 80°C for 4 hours.", "Step 3: Cool the mixture and add hydrochloric acid (1 M) until pH 1-2 is reached.", "Step 4: Filter the precipitate and wash with water.", "Step 5: Dry the product under vacuum to obtain 3-cyanopyrrolidine-3-carboxylic acid hydrochloride (1.2 g)." ] } | |
CAS RN |
1205748-98-6 |
Molecular Formula |
C6H9ClN2O2 |
Molecular Weight |
176.6 |
Purity |
95 |
Origin of Product |
United States |
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